Cas no 2219407-69-7 (2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride
• CAS No: 2219407-69-7
• MF: C₅H₉ClIN₃
• MW: 273.502531766891
• CID: 5154866
• PubChem ID: 137951307
• Update Time: 2025-05-20

2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodo-1h-pyrazol-1-yl)ethan-1-amine hydrochloride
• 2-(4-iodopyrazol-1-yl)ethanamine;hydrochloride
• starbld0033596
• Z3183972621
• 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C5H8IN3.ClH/c6-5-3-8-9(4-5)2-1-7;/h3-4H,1-2,7H2;1H
• InChI Key： XFQDXOHITZVUQU-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.3
• Topological Polar Surface Area: 43.8

Additional information on 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride

Introduction to 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride (CAS No. 2219407-69-7)

2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2219407-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of an iodo substituent and an amine functional group, make it a promising candidate for further exploration in drug discovery and development.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which is known to exhibit a wide range of pharmacological properties. Pyrazole derivatives have been extensively studied for their roles in various therapeutic areas, including antiviral, anti-inflammatory, anticancer, and antimicrobial applications. The introduction of an iodo group at the 4-position of the pyrazole ring enhances the molecule's reactivity, making it a valuable scaffold for further chemical modifications. Additionally, the presence of an ethylamine moiety and its subsequent hydrochloride salt form contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been a growing interest in 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride due to its potential as an intermediate in the synthesis of more complex drug molecules. The iodo substituent allows for facile coupling reactions via cross-coupling techniques such as Suzuki-Miyaura or Stille couplings, enabling the attachment of various pharmacophores. This flexibility makes it a versatile building block for medicinal chemists seeking to develop novel therapeutics.

One of the most compelling aspects of this compound is its reported biological activity. Studies have demonstrated that derivatives of pyrazole can interact with specific biological targets, leading to desirable pharmacological effects. For instance, certain pyrazole-based compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The amine group in 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride also provides a site for further functionalization, allowing researchers to fine-tune the molecule's properties to optimize its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride interacts with biological systems. These tools have enabled researchers to predict binding affinities and identify potential lead compounds more efficiently than traditional experimental methods alone. By leveraging these computational approaches, scientists can accelerate the drug discovery process and prioritize candidates for further validation.

The synthesis of 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core, followed by functionalization at the 4-position with an iodo group. Subsequent introduction of the ethylamine moiety and conversion to its hydrochloride salt are critical steps that must be carefully controlled. Advances in synthetic methodologies have improved the efficiency and scalability of these reactions, making it more feasible to produce larger quantities of this compound for research purposes.

The pharmacokinetic properties of 2-(4-Iodo-1H-pyrazol-1-yl)ethan-1-amine hydrochloride are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility and stability characteristics, which are favorable for formulation into oral or injectable medications. Further research is needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

In conclusion, 2-(4-Iodo-1H-pyrazol-1-y}ethan-l-am ine hydroch loride (CAS No. 2219407—69—7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for synthesizing novel drug candidates targeting various diseases. As our understanding of its biological activity and synthetic pathways continues to grow, this compound is likely to play an increasingly important role in future therapeutic strategies.